Cas no 94201-02-2 (3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate)

• Product Name: 3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate
• CAS No: 94201-02-2
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 816612
• PubChem ID: 25076606
• Update Time: 2025-04-19

3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate
• [3-methyl-1-(2,4,6-trimethylcyclohex-3-en-1-yl)but-3-enyl] acetate
• 94201-02-2
• DTXSID40916151
• EINECS 303-583-2
• 3-METHYL-1-(2,4,6-TRIMETHYLCYCLOHEX-3-EN-1-YL)BUT-3-EN-1-YL ACETATE
• 2,4,6-Trimethyl-alpha-(2-methylallyl)cyclohex-3-ene-1-methyl acetate

• Inchi： 1S/C16H26O2/c1-10(2)7-15(18-14(6)17)16-12(4)8-11(3)9-13(16)5/h8,12-13,15-16H,1,7,9H2,2-6H3
• InChI Key： GQXKQCLTSPXTEE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC(=C)C)C1C(C)C=C(C)CC1C

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.913±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 312.9±21.0 ºC (760 Torr),
• Flash Point: 95.7±20.4 ºC,
• Solubility: Almost insoluble (0.014 g/l) (25 º C),